N-methyl Protoporphyrin IX
N-methyl Protoporphyrin IX
N-methyl Protoporphyrin IX is a transition state analog that potently inhibits protoporphyrin IX ferrochelatase (Ki = 10 nM), blocking the terminal step of the heme biosynthetic pathway. It is used to study the effect of heme synthesis blockade in cell systems.
Brand Name:
Vulcanchem
CAS No.:
79236-56-9
VCID:
VC0162852
InChI:
InChI=1S/C35H36N4O4/c1-8-22-18(3)28-17-33-23(9-2)21(6)32(39(33)7)16-27-20(5)25(11-13-35(42)43)31(38-27)15-30-24(10-12-34(40)41)19(4)26(36-30)14-29(22)37-28/h8-9,14-17,37H,1-2,10-13H2,3-7H3,(H,40,41)(H,42,43)
SMILES:
CC1=C(C2=CC3=NC(=CC4=NC(=CC5=C(C(=C(N5C)C=C1N2)C=C)C)C(=C4CCC(=O)O)C)C(=C3C)CCC(=O)O)C=C
Molecular Formula:
C35H36N4O4
Molecular Weight:
576.7 g/mol
N-methyl Protoporphyrin IX
CAS No.: 79236-56-9
Reference Standards
VCID: VC0162852
Molecular Formula: C35H36N4O4
Molecular Weight: 576.7 g/mol
CAS No. | 79236-56-9 |
---|---|
Product Name | N-methyl Protoporphyrin IX |
Molecular Formula | C35H36N4O4 |
Molecular Weight | 576.7 g/mol |
IUPAC Name | 3-[18-(2-carboxyethyl)-8,13-bis(ethenyl)-3,7,12,17,22-pentamethyl-23H-porphyrin-2-yl]propanoic acid |
Standard InChI | InChI=1S/C35H36N4O4/c1-8-22-18(3)28-17-33-23(9-2)21(6)32(39(33)7)16-27-20(5)25(11-13-35(42)43)31(38-27)15-30-24(10-12-34(40)41)19(4)26(36-30)14-29(22)37-28/h8-9,14-17,37H,1-2,10-13H2,3-7H3,(H,40,41)(H,42,43) |
Standard InChIKey | PWQMZDDLPYUOLU-UHFFFAOYSA-N |
SMILES | CC1=C(C2=CC3=NC(=CC4=NC(=CC5=C(C(=C(N5C)C=C1N2)C=C)C)C(=C4CCC(=O)O)C)C(=C3C)CCC(=O)O)C=C |
Canonical SMILES | CC1=C(C2=CC3=NC(=CC4=NC(=CC5=C(C(=C(N5C)C=C1N2)C=C)C)C(=C4CCC(=O)O)C)C(=C3C)CCC(=O)O)C=C |
Description | N-methyl Protoporphyrin IX is a transition state analog that potently inhibits protoporphyrin IX ferrochelatase (Ki = 10 nM), blocking the terminal step of the heme biosynthetic pathway. It is used to study the effect of heme synthesis blockade in cell systems. |
Synonyms | N-methylprotoporphyrin N-methylprotoporphyrin IX |
Reference | 1.Ortiz de Montellano, P.R.,Beilan, H.S. and Kunze, K.L. N-Methylprotoporphyrin IX: Chemical synthesis and identification as the green pigment produced by 3,5-diethoxycarbonyl-1,4-dihydrocollidine treatment. Proc. Natl. Acad. Sci. USA 78(3), 1490-1494 (19 |
PubChem Compound | 119311 |
Last Modified | Nov 11 2021 |
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